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Compound of Interest

Compound Name: 4-METHYL-5-OCTANOL

CAS No.: 59734-23-5

Cat. No.: B1606662

Get Quote

Executive Summary
4-Methyl-5-octanol (IUPAC: 5-methyl-4-octanol), also known as Cruentol, is a critical

aggregation pheromone for the palmetto weevil (Rhynchophorus cruentatus).[1][2][3] Its

biological activity is strictly governed by its stereochemistry, with the (4S,5S) isomer being the

bioactive form.

For researchers and drug development professionals, distinguishing this specific isomer from

its diastereomer (anti) and its structural isomers (e.g., 3-methyl-4-octanol, "Phoenicol") is a

common analytical challenge. This guide provides the definitive 1H and 13C NMR spectral data

required to validate structural identity and diastereomeric purity.

Part 1: Chemical Identity & Structural Context
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Property Detail

Common Name Cruentol

IUPAC Name 5-Methyloctan-4-ol

CAS Number 59734-23-5

Molecular Formula C9H20O

Molecular Weight 144.25 g/mol

Chiral Centers C4 (Hydroxyl), C5 (Methyl)

Bioactive Isomer (4S,5S)-5-methyloctan-4-ol (syn-isomer)

Structural Isomerism Alert
In synthesis (e.g., Grignard addition of butylmagnesium bromide to 2-methylpentanal), a

mixture of syn and anti diastereomers is formed. Furthermore, the structural isomer 3-methyl-4-

octanol (Phoenicol) is often co-discussed in literature as it is the pheromone for a related weevil

species (R. phoenicis).

Part 2: Experimental Protocol
Sample Preparation[1][5][7][8]

Solvent: Deuterated Chloroform (

, 99.8% D) with 0.03% TMS v/v.

Concentration: ~10-15 mg of analyte in 0.6 mL solvent.

Temperature: 298 K (25°C).

Instrument: Data below corresponds to 500 MHz (

H) and 125 MHz (

C) field strengths.
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Synthesis Context for Spectral Interpretation
If synthesized via non-stereoselective reduction or Grignard addition, the product will exist as a

mixture of diastereomers. The spectral data below highlights the signals for the diastereomeric

mixture, allowing you to assess purity.

Part 3: Spectral Data
H NMR Spectral Data (500 MHz, )
The proton spectrum is characterized by the carbinol methine proton at ~3.5 ppm and the

complex aliphatic region.

Shift (

, ppm)
Multiplicity Integration Assignment

Diagnostic
Notes

3.51 / 3.45 m 1H H-4 (CH-OH)

Key Diagnostic:

Distinct shifts for

syn and anti

diastereomers.

1.50 br s 1H -OH

Exchangeable

with

. Shift varies with

conc.

1.10 – 1.55 m ~9H
H-2, H-3, H-5, H-

6, H-7

Overlapping

methylene/methi

ne envelope.

0.86 – 0.95 m 9H H-1, H-8, 5-Me

Methyl triplets

and doublets

overlap here.
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Analyst Insight: The splitting of the H-4 signal into two multiplets (centered at 3.51 and 3.45

ppm) is the primary indicator of a diastereomeric mixture. Pure (4S,5S)-cruentol will show only

one of these multiplets (typically the syn signal).

C NMR Spectral Data (125 MHz, )
Carbon NMR provides the highest resolution for distinguishing diastereomers. The table below

lists the chemical shifts observed for the diastereomeric mixture.

Carbon Position
Shift (

, ppm) - Isomer A

Shift (

, ppm) - Isomer B
Assignment

C-4 75.8 75.0 CH-OH (Carbinol)

C-5 38.6 38.0 CH-Me (Methine)

C-3 36.7 35.6 (Alpha to carbinol)

C-6 35.6 34.2 (Alpha to methyl

branch)

C-2 20.5 20.4

C-7 19.4 19.3

5-Me 15.2 14.4 Methyl branch

C-1 / C-8 14.3, 13.6 14.2, 13.6 Terminal Methyls
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Critical Check: If your spectrum shows single peaks at 75.8 and 38.6 ppm (or 75.0 and 38.0

ppm), you have a single diastereomer. If you see "doublets" at these positions, you have a

mixture.

Part 4: Comparative Analysis & Decision Logic
Distinguishing Cruentol from Alternatives

Vs. 3-Methyl-4-octanol (Phoenicol):

Phoenicol: The methyl branch is at C3, adjacent to the alcohol at C4.[2][4]

Cruentol: The methyl branch is at C5, adjacent to the alcohol at C4.[5][6][7]

Differentiation: In Cruentol, the carbinol carbon (C4) is flanked by a propyl group and a

sec-butyl-like group. In Phoenicol, it is flanked by an ethyl group and a sec-pentyl-like

group. The

C shift of the carbinol carbon and the splitting pattern of the methyls in

H NMR (COSY/HMBC recommended) confirm the connectivity.

Vs. Diastereomers (Syn vs Anti):

Literature suggests the (4S,5S) bioactive isomer corresponds to the syn configuration.

The presence of dual peaks in the

C spectrum (e.g.,

ppm at C4) confirms a mixture.
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Unknown Methyl-Octanol Sample

1H NMR: Check H-4 Region (3.4-3.6 ppm)

Two Multiplets Observed?

13C NMR: Check C-4 (75 ppm)

No (Single Peak)

Mixture of Diastereomers
(Syn + Anti)

Yes (3.51 & 3.45 ppm)

Double Peaks

Single Diastereomer

Single Peak at ~75.8 or 75.0

Connectivity Check (HMBC)

Confirm 5-Methyl-4-octanol
(Cruentol)

HMBC: C4 correlates to C5-Me

Identify 3-Methyl-4-octanol
(Phoenicol)

HMBC: C4 correlates to C3-Me

Click to download full resolution via product page

Figure 1: Decision tree for verifying the identity and purity of 4-methyl-5-octanol using NMR

data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Definitive Spectral Characterization: 4-Methyl-5-Octanol
(Cruentol)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606662/docs#definitive-spectral-characterization-4-
methyl-5-octanol-cruentol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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